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Compound of Interest

Compound Name: 2-Octyloxy-benzaldehyde

Cat. No.: B11874767

Get Quote

Executive Summary

2-n-Octyloxybenzaldehyde (also referred to as 2-(octyloxy)benzaldehyde) is a highly versatile
ortho-substituted benzaldehyde derivative. Characterized by a reactive aldehyde moiety

coupled with a lipophilic n-octyl chain, this compound serves as a critical building block in
advanced organic synthesis. This technical guide provides an in-depth analysis of its
physicochemical properties, establishes a self-validating mechanistic protocol for its synthesis,
and explores its downstream applications in pharmaceutical drug development and organic
electronics.

Core Identity & Physicochemical Data

The structural integrity of 2-n-octyloxybenzaldehyde relies on the balance between its polar
aldehyde headgroup and its non-polar, eight-carbon aliphatic tail. This amphiphilic-like nature
dictates its solubility profile and its behavior in subsequent coupling reactions (e.g., Wittig or
Aldol condensations).

Quantitative Data Summary
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Property Value

Chemical Name 2-n-Octyloxybenzaldehyde
Synonyms 2-(octyloxy)benzaldehyde

CAS Registry Number 24083-11-2[1]

Molecular Formula C15H2202[1]

Molecular Weight 234.33 g/mol [1]

Appearance Clear, pale yellow to colorless liquid

Soluble in DMF, DCM, EtOAc, EtOH; Insoluble

Solubility ) )
in water

Mechanistic Synthesis Protocol

The synthesis of 2-n-octyloxybenzaldehyde is achieved via a classic Williamson ether
synthesis, utilizing salicylaldehyde (2-hydroxybenzaldehyde) and 1-bromooctane[2].

Causality & Experimental Design

The reaction requires a base, typically potassium carbonate (

), to deprotonate the phenolic hydroxyl group of salicylaldehyde, generating a highly
nucleophilic phenoxide anion. The selection of a polar aprotic solvent, such as N,N-
dimethylformamide (DMF), is a critical experimental choice. DMF effectively solvates the

potassium cations but leaves the phenoxide anion relatively "naked" and highly reactive,
thereby accelerating the

nucleophilic substitution on the primary alkyl halide[2].

Step-by-Step Methodology

To ensure a self-validating and high-yield workflow, follow this protocol:

e Preparation & Deprotonation: In an oven-dried round-bottom flask equipped with a magnetic
stirrer, suspend 1.0 equivalent of salicylaldehyde (e.g., 5.00 g) and 1.5 equivalents of
anhydrous
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(e.g., 10.3 g) in 50 mL of dry DMF[2]. Stir the suspension at room temperature for 15-30
minutes to ensure complete deprotonation.

o Alkylation: Dropwise add 1.1 to 1.2 equivalents of 1-bromooctane to the activated mixture[2].

o Thermal Activation: Elevate the temperature to 50°C and stir for 3.5 to 5 hours[2]. The
thermal energy overcomes the activation barrier for the

displacement.

 In-Process Monitoring: Validate reaction progress via Thin Layer Chromatography (TLC)
using a hexane/ethyl acetate (e.g., 9:1 v/v) eluent system. The disappearance of the lower-
Rf salicylaldehyde spot confirms completion.

e Aqueous Workup: Quench the reaction by adding distilled water. Extract the aqueous phase
three times with ethyl acetate (EtOAc). Critical Step: The organic layer must be washed
extensively (at least 3 times) with saturated brine to partition and remove residual DMF from
the organic phase[2].

« Purification: Dry the organic layer over anhydrous magnesium sulfate (

), filter, and concentrate under reduced pressure. Purify the crude product via silica gel
column chromatography to yield pure 2-n-octyloxybenzaldehyde.

Salicylaldehyde 1-Bromooctane Potassium Carbonate (K2CO3) DMF Solvent
(2-Hydroxybenzaldehyde) (Alkylating Agent) Base / Deprotonation (Polar Aprotic)

Nucleophilic Substitution (SN2)
Heating at 50-80°C

2-n-Octyloxybenzaldehyde
(Target Product)
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Fig 1. Mechanistic workflow for the synthesis of 2-n-Octyloxybenzaldehyde.
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Advanced Applications
Pharmaceutical Intermediates & Immunomodulators

2-n-Octyloxybenzaldehyde and its halogenated derivatives (such as 5-bromo-2-
octyloxybenzaldehyde) are pivotal in the synthesis of amine-based immunomodulators[2].
Specifically, these compounds are precursors to structural analogs of FTY720 (Fingolimod), a
sphingosine 1-phosphate (S1P) receptor modulator used clinically to suppress organ transplant
rejection and treat autoimmune diseases|[2]. The octyloxy chain mimics the lipophilic tail of
endogenous sphingolipids, allowing the synthesized drug to effectively bind to S1P receptors.

Furthermore, octyloxy-substituted benzaldehydes are utilized to synthesize chalcones,
coumaranones, and other flavonoids that exhibit potent anti-HIV-1 activity by targeting viral
replication pathways and minimizing cellular toxicity[3].

Materials Science & Organic Electronics

In the realm of renewable energy and organic photovoltaics (OPVs), 2-n-octyloxybenzaldehyde
is a critical building block for synthesizing conjugated polymers. It is used to engineer 2,6-
linked-anthracene—benzothiadiazole based polymers for bulk heterojunction solar cells[4].

Causality in Material Design: The n-octyl chain is not merely a structural afterthought; it is
strategically incorporated to disrupt intermolecular

stacking just enough to enhance the solubility of the rigid conjugated polymer backbone in
organic solvents. This solubility is a mandatory requirement for solution-processed solar cell
fabrication (e.g., spin-coating or roll-to-roll printing)[4]. Additionally, it serves as a precursor for
zinc tetraarylporphyrinates utilized in high-efficiency Dye-Sensitized Solar Cells (DSSCs).
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Fig 2. Downstream applications in drug discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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